Ticagrelor DP1-d7

Specification

• Molecular Formula: C₁₄H₁₇D₇N₄O₄S
• Molecular Weight: 351.47

Introduction

Chemical Characteristics and Properties

Ticagrelor DP1-d7 possesses distinct chemical and physical properties that make it suitable for its analytical applications. Understanding these properties is essential for researchers utilizing this compound in laboratory settings.

Structural Features

The chemical structure of Ticagrelor DP1-d7 is characterized by its molecular formula C14D7H17N4O4S, with a molecular weight of 351.473 g/mol. The compound retains the core structure of a degradation product of ticagrelor but incorporates seven deuterium atoms in place of hydrogen atoms in the propyl chain attached to the sulfur atom. This deuteration pattern creates a mass shift that can be detected by mass spectrometry without altering the chromatographic properties significantly.

Physical and Chemical Properties

The comprehensive physical and chemical properties of Ticagrelor DP1-d7 are summarized in Table 1.

Table 1: Key Physical and Chemical Properties of Ticagrelor DP1-d7

Property	Value
Molecular Formula	C14D7H17N4O4S
Molecular Weight	351.473 g/mol
Exact Mass	351.19576365 Da
XLogP3-AA	0.1
Hydrogen Bond Donor Count	5
Hydrogen Bond Acceptor Count	9
Rotatable Bond Count	8
Topological Polar Surface Area	159 Ų
Complexity	355
Defined Atom Stereocenter Count	4
IUPAC Name	(1S,2S,3R,5S)-3-[[6-amino-2-(1,1,2,2,3,3,3-heptadeuteriopropylsulfanyl)pyrimidin-4-yl]amino]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol

The physical properties of Ticagrelor DP1-d7 influence its behavior in analytical procedures. With a moderate XLogP3-AA value of 0.1, the compound demonstrates a balance between hydrophilic and lipophilic properties. The substantial number of hydrogen bond donors and acceptors (5 and 9, respectively) contribute to its solubility profile and interaction with analytical matrices. These properties are crucial for ensuring that the compound behaves predictably during extraction procedures and chromatographic separations.

Applications in Bioanalytical Research

Ticagrelor DP1-d7 has become an indispensable tool in pharmaceutical research, particularly in the development and validation of bioanalytical methods for ticagrelor quantification.

Use as an Internal Standard

The primary application of Ticagrelor DP1-d7 is as an internal standard in analytical methods for detecting and quantifying ticagrelor and its metabolites in biological samples. Internal standards are compounds with similar physicochemical properties to the analyte of interest but can be distinguished by the analytical detector. The incorporation of deuterium atoms into Ticagrelor DP1-d7 creates a mass difference that can be detected by mass spectrometry while maintaining chromatographic behavior similar to the non-deuterated compound.

As an internal standard, Ticagrelor DP1-d7 is added to samples at a known concentration before extraction and analysis. Any variations in sample preparation, extraction efficiency, or instrument response affect both the analyte and internal standard similarly, allowing for correction of these variations during quantification calculations. This approach significantly improves the accuracy and precision of analytical methods.

Applications in Pharmacokinetic Studies

In pharmacokinetic studies, Ticagrelor DP1-d7 serves as a stable isotope-labeled internal standard that enables researchers to accurately quantify ticagrelor and its metabolites in plasma samples using techniques like liquid chromatography-mass spectrometry (LC-MS). The use of stable isotope-labeled internal standards is particularly valuable in complex biological matrices where matrix effects can significantly impact analytical results.

Ticagrelor DP1-d7 enables researchers to monitor the distribution, metabolism, and elimination of ticagrelor in clinical and preclinical studies with high precision. This improved analytical capability has contributed to a better understanding of ticagrelor's pharmacokinetic profile, which is essential for optimizing dosing regimens and ensuring therapeutic efficacy.

Comparative Analysis with Parent Compound

Understanding the relationship between Ticagrelor DP1-d7 and its parent compound ticagrelor provides insight into the structural modifications that enable its analytical applications.

Structural Comparison

Table 2 presents a comparison of key structural and physicochemical properties between Ticagrelor DP1-d7 and ticagrelor.

Table 2: Comparison of Ticagrelor DP1-d7 and Ticagrelor

Property	Ticagrelor DP1-d7	Ticagrelor
Molecular Formula	C14D7H17N4O4S	C23H28F2N6O4S
Molecular Weight	351.473 g/mol	522.57 g/mol
Structure	Pyrimidine core with 7 deuterium atoms in propyl chain	Cyclopentyltriazolopyrimidine with fluorophenyl cyclopropyl group
Pharmacological Activity	None (analytical standard)	Reversible P2Y12 receptor antagonist
Primary Use	Internal standard in analytical methods	Antiplatelet medication

Ticagrelor DP1-d7 represents a specific degradation product (DP1) of ticagrelor that has been deuterium-labeled for analytical purposes. While the parent compound ticagrelor has direct therapeutic applications as an antiplatelet agent, Ticagrelor DP1-d7 serves exclusively as an analytical tool. The structural differences between these compounds reflect their distinct purposes in pharmaceutical research and clinical applications.

Functional Significance

Ticagrelor functions as a direct-acting oral anticoagulant that reversibly inhibits the P2Y12 receptor, preventing platelet activation and aggregation. Clinical trials such as PLATO have demonstrated ticagrelor's superior efficacy compared to clopidogrel in reducing thrombotic events in patients with acute coronary syndromes. Unlike clopidogrel, which requires hepatic conversion to an active metabolite, ticagrelor acts directly on platelet receptors, leading to more consistent inhibition of platelet function.

In contrast, Ticagrelor DP1-d7 has no therapeutic activity but instead serves a critical analytical function in research related to ticagrelor. The incorporation of deuterium atoms creates a mass shift that can be detected by mass spectrometry, enabling precise quantification of ticagrelor and its metabolites in complex biological matrices.

Supplier	Catalog Number	Presentation
LGC Standards	TRC-T437717-25MG	Neat
Clearsynth	CS-T-99787	Not specified
Gentaur	RW2-TRC-T437717-25MG	25mg
Vulcanchem	VC16673482	Not specified

Research Access Considerations

Access to Ticagrelor DP1-d7 typically requires institutional affiliation or research credentials, as it is primarily marketed for research and analytical purposes rather than general commercial use. The compound is generally supplied with a certificate of analysis that details its purity, identity, and other quality control parameters essential for its application in regulated analytical procedures.

Researchers interested in using Ticagrelor DP1-d7 should consider factors such as isotopic purity, chemical purity, and certification status when selecting a supplier. These factors can significantly impact the performance of the compound as an internal standard in analytical methods.